Cas no 2194563-84-1 (Methyltetrazine-PEG4-NH-Boc)

Methyltetrazine-PEG4-NH-Boc is a versatile heterobifunctional crosslinker designed for bioorthogonal conjugation applications. The compound features a methyltetrazine group, which enables rapid and selective inverse electron-demand Diels-Alder (IEDDA) reactions with strained dienophiles such as trans-cyclooctene (TCO) or bicyclononyne (BCN). The PEG4 spacer enhances solubility in aqueous buffers and reduces steric hindrance, improving reaction efficiency. The Boc-protected amine terminus allows for further functionalization under mild deprotection conditions, facilitating the introduction of targeting moieties or other reactive groups. This reagent is particularly valuable in bioconjugation, protein labeling, and the development of antibody-drug conjugates (ADCs) due to its high reactivity, stability, and modular design. It is suitable for applications requiring controlled and site-specific modifications in biological systems.
Methyltetrazine-PEG4-NH-Boc structure
Methyltetrazine-PEG4-NH-Boc structure
Product Name:Methyltetrazine-PEG4-NH-Boc
CAS No:2194563-84-1
MF:C22H33N5O6
MW:463.527325391769
CID:4641871
PubChem ID:132451873
Update Time:2025-07-02

Methyltetrazine-PEG4-NH-Boc Chemical and Physical Properties

Names and Identifiers

    • Methyltetrazine-PEG4-NH-Boc
    • tert-Butyl (2-(2-(2-(2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)ethoxy)ethoxy)ethoxy)ethyl)carbamate
    • tert-Butyl(2-(2-(2-(2-(4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy)ethoxy)ethoxy)ethoxy)ethyl)carbamate
    • BP-23972
    • AKOS040743604
    • 2194563-84-1
    • tert-butyl N-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
    • DA-58421
    • F77032
    • HY-141279
    • CS-0115293
    • BS-45718
    • Inchi: 1S/C22H33N5O6/c1-17-24-26-20(27-25-17)18-5-7-19(8-6-18)32-16-15-31-14-13-30-12-11-29-10-9-23-21(28)33-22(2,3)4/h5-8H,9-16H2,1-4H3,(H,23,28)
    • InChI Key: KFLIPLCSHYXBRJ-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCOCCOCCOC1C=CC(C2=NN=C(C)N=N2)=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 463.24308379g/mol
  • Monoisotopic Mass: 463.24308379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 16
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 127

Methyltetrazine-PEG4-NH-Boc Pricemore >>

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Additional information on Methyltetrazine-PEG4-NH-Boc

Comprehensive Overview of Methyltetrazine-PEG4-NH-Boc (CAS No. 2194563-84-1): Applications and Innovations in Bioconjugation

The compound Methyltetrazine-PEG4-NH-Boc (CAS No. 2194563-84-1) is a highly specialized reagent widely utilized in bioconjugation and click chemistry. Its unique structure combines a methyltetrazine group, a PEG4 spacer, and a Boc-protected amine, making it indispensable for researchers in drug development, diagnostics, and materials science. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "how to use Methyltetrazine-PEG4-NH-Boc in bioconjugation" and "best practices for storing tetrazine reagents."

One of the standout features of Methyltetrazine-PEG4-NH-Boc is its role in bioorthogonal chemistry. The methyltetrazine moiety undergoes rapid and selective reactions with strained alkenes or alkynes, enabling efficient labeling of biomolecules without interfering with native biological processes. This property is particularly valuable in live-cell imaging and targeted drug delivery, where precision and minimal cytotoxicity are critical. The PEG4 spacer enhances solubility and reduces steric hindrance, while the Boc-protected amine allows for further functionalization under mild conditions.

Recent advancements in antibody-drug conjugates (ADCs) and proteolysis-targeting chimeras (PROTACs) have heightened interest in Methyltetrazine-PEG4-NH-Boc. Researchers frequently search for "tetrazine-PEG4 derivatives for ADC development" or "Boc deprotection methods for amine-functionalized linkers," reflecting its growing importance. The compound's compatibility with aqueous environments and stability under physiological conditions further solidifies its utility in these cutting-edge therapies.

From a synthetic perspective, Methyltetrazine-PEG4-NH-Boc offers versatility. The Boc group can be selectively removed using trifluoroacetic acid (TFA) or hydrochloric acid (HCl), revealing a primary amine for subsequent coupling reactions. This flexibility is crucial for designing multifunctional probes or crosslinking agents. Additionally, the PEG4 linker mitigates aggregation issues, a common challenge in nanoparticle functionalization and protein-polymer hybrids.

In the context of SEO optimization, this article addresses high-traffic keywords like "buy Methyltetrazine-PEG4-NH-Boc," "CAS 2194563-84-1 supplier," and "tetrazine reagents for click chemistry." These terms align with the needs of academic and industrial researchers seeking reliable sources for this compound. Furthermore, discussions on "scaling up tetrazine-based reactions" and "comparison of PEG spacers in bioconjugation" cater to advanced users exploring large-scale applications.

Quality control and storage are also critical considerations. Methyltetrazine-PEG4-NH-Boc should be stored at -20°C under inert conditions to prevent degradation. Users often inquire about "stability of tetrazine derivatives in DMSO" or "handling hygroscopic PEGylated compounds," emphasizing the need for proper handling protocols. Analytical techniques such as HPLC and mass spectrometry are recommended for verifying purity before use.

Looking ahead, the demand for Methyltetrazine-PEG4-NH-Boc is expected to rise alongside innovations in precision medicine and theranostics. Its compatibility with bioorthogonal ligation and modular design aligns with trends toward personalized therapies and multifunctional nanomaterials. By addressing both fundamental principles and practical FAQs, this overview aims to serve as a authoritative resource for scientists navigating the evolving landscape of bioconjugation chemistry.

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